Cas no 22048-79-9 (5-(Benzyloxy)methylquinolin-8-ol)

• Product Name: 5-(Benzyloxy)methylquinolin-8-ol
• CAS No: 22048-79-9
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD00843667
• CID: 3068462
• PubChem ID: 650917
• Update Time: 2025-10-28

5-(Benzyloxy)methylquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(benzyloxy)methyl]-8-quinolinol
• ALBB-023665
• IDI1_033296
• MFCD00843667
• AG-205/33676006
• HMS1555L08
• 5-[(benzyloxy)methyl]quinolin-8-ol
• SB68692
• CS-0117833
• 5-((Benzyloxy)methyl)quinolin-8-ol
• LS-07471
• SCHEMBL17223772
• TimTec1_007642
• Oprea1_592277
• 22048-79-9
• 8-quinolinol, 5-[(phenylmethoxy)methyl]-
• CHEMBL1472795
• MLS000034722-02
• H34091
• AKOS000659376
• Oprea1_713529
• 5-(phenylmethoxymethyl)quinolin-8-ol
• 5-(Benzyloxy)methylquinolin-8-ol

• MDL： MFCD00843667
• Inchi： 1S/C17H15NO2/c19-16-9-8-14(15-7-4-10-18-17(15)16)12-20-11-13-5-2-1-3-6-13/h1-10,19H,11-12H2
• InChI Key： CXIAXDRSZAWSDB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1=CC=C(C2C1=CC=CN=2)O

Computed Properties

• Exact Mass: 265.110278721Da
• Monoisotopic Mass: 265.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-(Benzyloxy)methylquinolin-8-ol

Comprehensive Overview of 5-(Benzyloxy)methylquinolin-8-ol (CAS No. 22048-79-9): Properties, Applications, and Research Insights

5-(Benzyloxy)methylquinolin-8-ol (CAS No. 22048-79-9) is a quinoline derivative with a unique molecular structure, combining a benzyloxy-methyl group with a hydroxyl-substituted quinoline core. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties. The benzyloxy-methyl moiety enhances its solubility in organic solvents, while the quinolin-8-ol backbone contributes to its potential bioactivity. Researchers are increasingly exploring its role as a building block for fluorescent probes and metal-chelating agents, aligning with current trends in bioimaging and catalytic applications.

In the context of drug discovery, 5-(Benzyloxy)methylquinolin-8-ol has been investigated for its structural similarity to known antimicrobial and anti-inflammatory compounds. Recent studies highlight its potential as a precursor for small-molecule inhibitors targeting enzyme pathways, a hot topic in precision medicine. Its chelating properties also make it relevant in environmental chemistry, particularly in heavy metal detection—a growing concern in water purification technologies. These applications resonate with frequent search queries like "quinoline derivatives in medicine" and "organic compounds for environmental remediation."

The synthesis of CAS No. 22048-79-9 typically involves O-benzylation of hydroxymethylquinoline precursors, followed by purification via column chromatography. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for research-grade chemicals. Stability studies indicate that the compound remains intact under inert atmospheres but may degrade under prolonged UV exposure—a consideration for photostability in optoelectronic applications. This aligns with industry demands for UV-stable organic materials, a trending topic in OLED development forums.

From a commercial perspective, 5-(Benzyloxy)methylquinolin-8-ol is supplied by specialty chemical vendors as a white to off-white crystalline powder, often with certificates of analysis (CoA) to meet Good Laboratory Practice (GLP) standards. Pricing trends reflect its niche status, with bulk purchases (>100g) attracting discounts—a detail frequently searched by procurement specialists. Storage recommendations emphasize desiccated conditions at 2–8°C to prevent hydrolysis of the benzyl ether group, addressing common user concerns about chemical shelf life.

Emerging applications include its use in coordination polymers for gas storage materials, capitalizing on the quinoline nitrogen's Lewis basicity. This intersects with searches for "porous organic frameworks" and "carbon capture materials." Additionally, its fluorescence quantum yield has sparked interest in bio-sensing applications, particularly for Zn²⁺ detection in neuronal studies—a subject gaining traction in neuroscience research communities. Such multidisciplinary relevance positions CAS 22048-79-9 as a compound bridging chemical biology and advanced materials science.